Cas no 923145-14-6 (methyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 923145-14-6
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 1040765
• PubChem ID: 8934593
• Update Time: 2025-08-05

methyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• 923145-14-6
• SCHEMBL351848
• F2124-0469
• methyl 2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• DTXSID50429282
• Methyl2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• FT-0763488
• AKOS005207988
• EN300-57509
• DA-00800
• methyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

• Inchi： 1S/C9H12N2O2S/c1-13-9(12)7-5-2-3-11-4-6(5)14-8(7)10/h11H,2-4,10H2,1H3
• InChI Key： LQZANZIKFLNHAS-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CNCC2)N

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.6Ų

Additional information on methyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Methyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 923145-14-6): A Comprehensive Overview

Methyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate, identified by its CAS number 923145-14-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The unique combination of a thiophene ring fused with a pyridine ring, coupled with an amino and a carboxylate functional group, makes this molecule a promising candidate for further investigation in drug discovery and development.

The< strong>thieno2,3-cpyridine core structure is particularly interesting due to its ability to interact with various biological targets. Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of both nitrogen and sulfur atoms in the thiophene ring enhances the compound's ability to form hydrogen bonds and coordinate with metal ions, which are crucial for enzyme inhibition and receptor binding. This structural feature has been leveraged in the development of compounds targeting neurological disorders, infectious diseases, and cancer.

In the realm of drug discovery, Methyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate has been explored for its potential as an intermediate in the synthesis of more complex molecules. The carboxylate group provides a site for further functionalization via esterification or amidation reactions, allowing chemists to tailor the properties of the compound for specific biological activities. For instance, modifications at this position can influence solubility, metabolic stability, and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of Methyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate with high accuracy. Molecular docking studies have shown that this compound can interact with enzymes such as kinases and proteases, which are overexpressed in various diseases. Additionally, its ability to cross the blood-brain barrier has been investigated in models of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The< strong>amino group in the molecule is another critical feature that contributes to its biological relevance. Amino groups are often involved in hydrogen bonding interactions with biological targets, enhancing binding affinity. Furthermore, they can be modified to introduce chiral centers or other functional groups that improve pharmacological properties. In ongoing research, derivatives of this compound are being synthesized to optimize these interactions and explore new therapeutic avenues.

The synthesis of< strong>Methyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as amination and esterification. Advances in green chemistry have also led to the development of more sustainable synthetic methods that minimize waste and hazardous byproducts.

In conclusion,< strong>Methyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 923145-14-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for drug development. As research continues to uncover new applications for this molecule and its derivatives，its importance in addressing global health challenges is likely to grow.